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Compound of Interest

Compound Name: 3,3"-Diaminobenzidine

Cat. No.: B165653

3,3'-Diaminobenzidine (DAB) is an organic compound that is a derivative of benzidine.[1][2] It
is a crucial reagent in various laboratory settings, particularly in immunohistochemistry and
immunoblotting techniques where it serves as a chromogenic substrate for horseradish
peroxidase (HRP).[1] In the presence of HRP and a peroxide, DAB is oxidized to produce a
brown, insoluble precipitate, enabling the visualization of nucleic acids and proteins.

The fundamental physicochemical properties of 3,3'-Diaminobenzidine are summarized in the

table below.
Property Value
Molecular Formula C12H14N4[1][3][4]
Molecular Weight 214.27 g/mol [1][4]
CAS Number 91-95-2[1][3][4]

Note on Technical Specifications: The request included requirements for detailed experimental
protocols and signaling pathway diagrams. These elements are typically associated with
complex biological processes or multi-step experimental workflows. The query regarding the
molecular weight and formula of a specific chemical compound, 3,3'-Diaminobenzidine, is a
request for fundamental physicochemical data. As such, the creation of signaling pathways or
detailed experimental protocols is not applicable to this particular topic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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